Domoic Acid-d3

Specification

• Molecular Formula: C₁₅H₁₈D₃NO₆
• Molecular Weight: 314.35

Introduction

Chemical Properties and Structure

Molecular Structure

Domoic Acid-d3 maintains the core molecular framework of domoic acid while incorporating three deuterium atoms in place of hydrogen atoms. While the search results don't specify the exact positions of these deuterium atoms, they are likely incorporated at non-exchangeable positions to prevent loss of the isotopic label during analytical procedures. This strategic placement is crucial for maintaining the stability and reliability of the compound as an analytical standard.

Functional Groups and Reactivity

Like its parent compound, Domoic Acid-d3 contains carboxylic acid functional groups that enable participation in various chemical reactions, including esterification, amidation, and other nucleophilic substitution reactions. These functional groups contribute to its solubility properties and interaction capabilities with biological systems and analytical instruments.

Comparison with Other Isotope Standards

When compared to other isotope standards like 13C-labeled analogs, deuterated standards such as Domoic Acid-d3 present both advantages and challenges. Table 1 summarizes the key differences between Domoic Acid and its deuterated analog.

Property	Domoic Acid	Domoic Acid-d3
Origin	Natural neurotoxin from marine algae	Synthetic, derived from domoic acid
Molecular Structure	Contains standard hydrogen atoms	Contains three deuterium atoms
Primary Function	Neurotoxin	Analytical standard for quantification
Stability Concerns	Standard chemical stability	Potential for deuterium exchange in certain conditions
Analytical Advantage	N/A	Creates mass shift for MS differentiation
Mechanism of Action	Activates glutamate receptors	Identical to domoic acid

While 13C and 15N isotope standards generally provide excellent isotope stability and analytical reliability, deuterated standards may exhibit isotope instability and an exchange or scrambling effect during storage and experimental phases. These effects are particularly pronounced if deuterium atoms are incorporated at exchangeable positions. Despite these potential limitations, Domoic Acid-d3 remains valuable when appropriate validations have been performed.

Synthesis and Production Methods

General Synthesis Approaches

The synthesis of Domoic Acid-d3 typically involves chemical modifications of natural domoic acid or its precursors. A common approach includes the use of deuterated reagents during the synthetic process to incorporate deuterium atoms at specific positions in the molecule. The selection of these positions is critical for maintaining the stability of the labeled compound during storage and analysis.

Biosynthetic Pathway Insights

Recent research has elucidated the biosynthetic pathway of domoic acid in marine organisms, which may inform synthetic approaches to Domoic Acid-d3. In the diatom Pseudonitzschia multiseries, the pathway to isodomoic acid A has been established. Similarly, in the red alga Chondria armata, researchers have identified several copies of the red algal DA (rad) biosynthetic gene cluster.

The rad genes in C. armata are organized similarly to the diatom DA biosynthesis cluster in terms of gene synteny, including a cytochrome P450 enzyme critical to domoic acid production. This evolutionary conservation across distantly related algal groups suggests the importance of these genes in toxin production. Understanding these natural biosynthetic pathways provides valuable insights for optimizing synthetic strategies for isotope-labeled derivatives.

Applications in Research and Analysis

Analytical Standard for Mass Spectrometry

The primary application of Domoic Acid-d3 is as an internal standard in mass spectrometry-based methods for domoic acid detection and quantification. The deuterium labeling creates a mass shift that allows the standard to be distinguished from the natural analyte while behaving similarly during sample preparation and chromatographic separation. This property makes it invaluable for accurate quantification in complex matrices such as shellfish tissue.

Toxicological Studies

As an isotopically labeled version of domoic acid, Domoic Acid-d3 facilitates studies on the toxicokinetics and metabolism of domoic acid in biological systems. By tracking the labeled compound through analytical methods, researchers can gain insights into absorption, distribution, metabolism, and excretion patterns of this marine toxin.

Method Development and Validation

Domoic Acid-d3 plays a crucial role in the development and validation of analytical methods for domoic acid detection. It helps ensure the accuracy and reliability of these methods, which are essential for food safety monitoring, environmental studies, and clinical diagnostics related to marine toxin exposure.

Biological Effects and Toxicity

Mechanism of Neurotoxicity

Domoic Acid-d3 is expected to exhibit neurotoxic effects similar to those of domoic acid, primarily through its action on glutamate receptors. It mimics the neurotransmitter glutamate and activates these receptors, potentially leading to excitotoxicity and neuronal damage. The deuterium labeling is unlikely to significantly alter these biological interactions due to the minimal differences in chemical behavior between hydrogen and deuterium in non-exchangeable positions.

Analytical Methods for Detection and Quantification

Mass Spectrometry-Based Approaches

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) represents the gold standard for domoic acid detection and quantification, with Domoic Acid-d3 serving as an ideal internal standard. Hydrophilic interaction liquid chromatography (HILIC) coupled with MS/MS has been developed as a particularly sensitive and selective method for domoic acid determination in complex matrices.

Method Performance Characteristics

A sensitive HILIC-MS/MS method has been developed for domoic acid determination in mussel tissue, achieving a method detection limit of 9 ng g−1 without cleanup steps. This method employs two consecutive extractions and requires no purification steps due to reduced extraction of interfering species. Table 2 summarizes key analytical parameters for domoic acid detection methods that could incorporate Domoic Acid-d3 as an internal standard.

Analytical Parameter	Details
Detection Method	HILIC-MS/MS without purification steps
Detection Limit	9 ng g−1 in mussel tissue
MRM Transitions	312.1 > 266.1 (quantification), 312.1 > 161.1 (confirmation)
Calibration Range	0.01 to 100 μg L−1
Linearity	R2 > 0.99, equation y = 3.05x + 0.38
Instrumental Precision	CV < 10% at concentrations of 0.01, 0.1, 1, and 10 μg L−1

Quantification Strategy

For quantitative determination of domoic acid using Domoic Acid-d3 as an internal standard, calibration curves can be prepared using a series of standard solutions in a matrix extract, with different domoic acid concentrations and a constant concentration of the deuterated internal standard. The ratio between the concentrations and the ratio between the relative peak areas provide a linear relationship for accurate quantification.

Recent Advances and Future Directions

Evolutionary Insights into Domoic Acid Biosynthesis

Recent genomic studies have revealed fascinating insights into the evolution of domoic acid biosynthesis. The sequencing of the 507-Mb genome of Chondria armata, the red macroalgal seaweed from which domoic acid was first isolated, identified several copies of the red algal DA biosynthetic gene cluster. The high synteny of these genes between distantly related taxonomic groups of algae suggests a complex evolutionary history involving gene transfer and neofunctionalization.

These findings could potentially inform new approaches for the synthesis of isotope-labeled domoic acid derivatives, including more stable alternatives to Domoic Acid-d3, by targeting specific enzymes in the biosynthetic pathway.

Improvements in Isotope Standard Stability

Given the potential stability issues associated with deuterated standards, future research might focus on developing alternative isotope-labeled standards for domoic acid detection. Carbon-13 or nitrogen-15 labeling could provide improved stability compared to deuterium labeling, particularly for long-term storage and use under various analytical conditions.